Cas no 1159977-02-2 (2-Amino-5-chloro-a-(cyclopropylethynyl)-4-isopropylsilyloxy-a-(trifluoromethyl)benzenemethanol)

• Product Name: 2-Amino-5-chloro-a-(cyclopropylethynyl)-4-isopropylsilyloxy-a-(trifluoromethyl)benzenemethanol
• CAS No: 1159977-02-2
• MF: C₂₂H₃₁ClF₃NO₂Si
• MW: 462.020756959915
• CID: 1060040
• PubChem ID: 46780229
• Update Time: 2025-05-30

2-Amino-5-chloro-a-(cyclopropylethynyl)-4-isopropylsilyloxy-a-(trifluoromethyl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-α-(cyclopropylethynyl)-4-isopropylsilyloxy-α-(trifluoromethyl)benzenemethanol
• 2-[2-amino-5-chloro-4-tri(propan-2-yl)silyloxyphenyl]-4-cyclopropyl-1,1,1-trifluorobut-3-yn-2-ol
• 2-Amino-5-chloro-alpha-(cyclopropylethynyl)-4-isopropylsilyloxy
• 2-(2-Amino-5-chloro-4-((triisopropylsilyl)oxy)phenyl)-4-cyclopropyl-1,1,1-trifluorobut-3-yn-2-ol
• 2-Amino-5-chloro- alpha -(cyclopropylethynyl)-4-isopropylsilyloxy- alpha -(trifluoromethyl)benzenemethanol
• 2-Amino-5-chloro-
• A-(cyclopropylethynyl)-4-isopropylsilyloxy-
• J-003355
• 2-(2-Amino-5-chloro-4-{[tri(propan-2-yl)silyl]oxy}phenyl)-4-cyclopropyl-1,1,1-trifluorobut-3-yn-2-ol
• A-(trifluoromethyl)benzenemethanol
• 1159977-02-2
• 2-Amino-5-chloro-alpha-(2-cyclopropylethynyl)-4-isopropylsilyloxy-alpha-(trifluoromethyl)benzenemethanol
• 2-Amino-5-chloro-?-(cyclopropylethynyl)-4-isopropylsilyloxy-?-(trifluoromethyl)benzenemethanol
• 2-Amino-5-chloro-alpha-(cyclopropylethynyl)-4-isopropylsilyloxy-alpha-(trifluoromethyl)benzenemethanol
• DTXSID70675567
• 2-Amino-5-chloro-alpha-(cyclopropyl-d4-ethynyl)-4-isopropylsilyloxy
• 2-Amino-5-chloro-a-(cyclopropylethynyl)-4-isopropylsilyloxy-a-(trifluoromethyl)benzenemethanol

• Inchi： 1S/C22H31ClF3NO2Si/c1-13(2)30(14(3)4,15(5)6)29-20-12-19(27)17(11-18(20)23)21(28,22(24,25)26)10-9-16-7-8-16/h11-16,28H,7-8,27H2,1-6H3
• InChI Key： ANQURARMFOGDLJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1O[Si](C(C)C)(C(C)C)C(C)C)N)C(C(F)(F)F)(C#CC1CC1)O

Computed Properties

• Exact Mass: 461.17600
• Monoisotopic Mass: 461.1764679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48000
• LogP: 7.22100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 2-Amino-5-chloro-a-(cyclopropylethynyl)-4-isopropylsilyloxy-a-(trifluoromethyl)benzenemethanol

Comprehensive Overview of 2-Amino-5-chloro-a-(cyclopropylethynyl)-4-isopropylsilyloxy-a-(trifluoromethyl)benzenemethanol (CAS No. 1159977-02-2)

The compound 2-Amino-5-chloro-a-(cyclopropylethynyl)-4-isopropylsilyloxy-a-(trifluoromethyl)benzenemethanol (CAS No. 1159977-02-2) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a cyclopropylethynyl group and a trifluoromethyl substituent, makes it a valuable intermediate for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where its bioactive properties could lead to breakthroughs in treating various diseases.

One of the most intriguing aspects of this compound is its structural complexity, which combines multiple functional groups, including an amino group, a chloro substituent, and an isopropylsilyloxy moiety. This combination not only enhances its reactivity but also opens up new possibilities for catalytic transformations and stereoselective synthesis. In recent years, the demand for such multifunctional intermediates has surged, driven by the growing need for highly selective and efficient synthetic routes in the pharmaceutical industry.

The trifluoromethyl group in this compound is particularly noteworthy, as it is a key feature in many FDA-approved drugs. This moiety is known to improve the metabolic stability and binding affinity of drug molecules, making it a hot topic in modern drug design. Additionally, the cyclopropylethynyl group contributes to the compound's rigidity and three-dimensional structure, which are critical factors in molecular recognition and target engagement.

From a synthetic chemistry perspective, the presence of the isopropylsilyloxy group offers unique opportunities for protecting group strategies and selective deprotection. This functionality is often leveraged in multi-step syntheses to achieve high yields and purity. Moreover, the compound's chiral center adds another layer of complexity, making it a valuable candidate for asymmetric synthesis and enantioselective catalysis.

In the context of current research trends, this compound aligns with the increasing focus on sustainable chemistry and green synthesis. Researchers are exploring ways to incorporate eco-friendly solvents and catalytic systems in its preparation, addressing the global demand for environmentally benign chemical processes. Furthermore, its potential role in bioconjugation and prodrug development has sparked interest in the biopharmaceutical sector.

The versatility of 2-Amino-5-chloro-a-(cyclopropylethynyl)-4-isopropylsilyloxy-a-(trifluoromethyl)benzenemethanol is further highlighted by its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in lead optimization and structure-activity relationship (SAR) studies. As a result, this compound is increasingly being adopted in high-throughput screening and combinatorial chemistry.

In summary, 2-Amino-5-chloro-a-(cyclopropylethynyl)-4-isopropylsilyloxy-a-(trifluoromethyl)benzenemethanol (CAS No. 1159977-02-2) represents a cutting-edge tool in contemporary chemical research. Its multifaceted applications, from drug discovery to catalysis, underscore its importance in advancing scientific innovation. As the chemical and pharmaceutical industries continue to evolve, this compound is poised to play a pivotal role in shaping the future of molecular design and therapeutic development.